3-{[2-(2-fluorophenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[2-(2-fluorophenyl)ethylamino]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H19FN2O3/c1-25-15-8-6-14(7-9-15)22-18(23)12-17(19(22)24)21-11-10-13-4-2-3-5-16(13)20/h2-9,17,21H,10-12H2,1H3
• InChI Key: PKAIDBDKEHDNNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to 3-{[2-(2-fluorophenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione often involves multistep chemical processes. For example, pyridonecarboxylic acids and their derivatives, which share a similar complexity in molecular structure, have been synthesized through the preparation of amino- and/or hydroxy-substituted cyclic amino groups, indicating a sophisticated approach to building complex molecules (Egawa et al., 1984).

Molecular Structure Analysis

The molecular structure of closely related compounds, such as 3'-[(4-fluorophenyl)carbonyl]-5'-(hydroxymethyl)-4’-phenyl spiro[indole-3,2'-pyrrolidin]-2(1H)-one, reveals a planar structure except for one of the pyrrolidin rings, which adopts a normal envelope conformation. These findings indicate the complex and specific geometries that can influence the molecule's chemical behavior and interactions (Sharma et al., 2013).

Chemical Reactions and Properties

Compounds with structures similar to the one often undergo a variety of chemical reactions, such as acylation, to produce derivatives like 3-acyltetramic acids. These reactions showcase the molecule's reactivity and the potential to derive functionalized compounds with distinct properties, suitable for further chemical exploration (Jones et al., 1990).

Physical Properties Analysis

Investigations into related compounds, such as ethyl 4-hydroxy-2,6-diphenyl-5-(phenylsulfanyl)pyridine-3-carboxylate, highlight their nearly planar structures and how specific intermolecular interactions, such as hydrogen bonding, can stabilize their crystal structures. These aspects are crucial for understanding the physical stability and solubility of such molecules (Suresh et al., 2007).

Chemical Properties Analysis

The chemical properties of structurally related molecules often involve a detailed understanding of their reactivity patterns, such as Schiff bases formation, which indicates a broad scope of functional groups that can participate in chemical reactions, leading to a variety of potentially bioactive compounds (Puthran et al., 2019).